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Compound of Interest

Compound Name: CESIUM SELENATE

Cat. No.: B1143492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of cesium
selenate (Cs2SeQOa4), a compound of interest in various scientific fields. The following sections
detall its crystallographic data, the experimental protocols for its structural determination, and
visualizations of the experimental workflow and structural relationships.

Crystal Structure Data

The crystal structure of cesium selenate has been determined by single-crystal X-ray
diffraction. The compound crystallizes in the orthorhombic system.[1][2] The key
crystallographic data are summarized in the tables below.

Table 1: Crystal Data and Structure Refinement for Cesium Selenate[1][3]
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Parameter Value
Chemical Formula Cs2Se0a4
Formula Weight 408.77 g/mol
Crystal System Orthorhombic
Space Group Pnam

a 8.3777 (8) A
b 11.276 (2) A
C 6.434 (2) A

a 90°

B 90°

y 90°

Volume 607.8 (2) A3
z 4

Calculated Density 4.46 Mg/m3
Radiation Mo Ka (A = 0.71069 A)
Temperature 293 K
R-factor 0.048
Reflections Collected 3348

Table 2: Atomic Positional and Anisotropic Thermal Parameters (A2)[1]
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Atom x y z Ui Uz22 Uss Uiz Uis Uzs
0.2348 0.4187 0.0151 0.0133 0.0136 -0.000

Se 0.2500 0 0
2 (6) 7(3) 2 1) ) 2(1)
0.1767  0.0900 0.0232 0.0228 0.0195 0.0006

Cs(1) 0.2500 0 0
6 (4) 1(3) 1) 1) 1) 2(9)
-0.015 0.3155 -0.250 0.0210 0.0189 0.0263 -0.001

Cs(2) 0 0
13(4) 33 0 1) 1) ) 6 (1)
0.2982 0.5435 0.034 0.019 0.041 -0.005

o) 0.2500 0 0
4 &) 1) 1) ) @
0.0441 0.3887 0.031 0.038 0.023 0.009

0(2) 0.2500 0 0

(4) ®3) 1) @ (1) 1)

0.3014 0.3533 0.0635 0.024 0.031 0.025 0.0019 -0.003 -0.006

0(3)
3) 2 (4) (1) (1) (1) 9) 1) (1)

Table 3: Selected Bond Distances and Angles[1]

Bond Distance (A) Angle Degree (°)
Se-0(1) 1.638 (3) 0(1)-Se-0(2) 107.9 (1)
Se-0(2) 1.633 (4) O(1)-Se-O(1) 109.8 (2)
Se-0(3) 1.639 (3) 0(1)-Se-0(3) 110.3 (2)
0(2)-Se-0(3) 110.6 (3)

Cs(1)-0 3.038 (5) - 3.872 (6)

Cs(2)-0 3.038 (5) - 3.872 (6)

Experimental Protocols

Crystal Growth: Single crystals of Cs2SeOa4 were grown isothermally at 310 K from an aqueous
solution with a pH of 4.5.[1] The solution contained a stoichiometric molar ratio of cesium
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hydroxide (CsOH) and selenic acid (H2SeOa).[1] This method yielded colorless crystals of good
optical quality.[1]

X-ray Diffraction Data Collection: A prismatic crystal with dimensions of 0.31 x 0.15 x 0.15 mm
was selected for the analysis.[1] The intensity data were collected using an Enraf-Nonius CAD-
4 four-circle diffractometer.[1] Graphite-monochromated Mo Ka radiation (A = 0.71069 A) was
used as the X-ray source.[1]

Structure Solution and Refinement: The structure was solved and refined to a final R-factor of
0.048 for 3348 observed reflections.[1] The weighted R-factor (wWR) was 0.063.[1] The
refinement process involved 41 variables, and the maximum peak in the final difference Fourier
synthesis was 0.73 eA=3.[1]

Visualizations

The following diagrams illustrate the experimental workflow for the crystal structure
determination of cesium selenate and the logical relationship of its structural parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Crystal Structure of
Cesium Selenate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143492#cesium-selenate-crystal-structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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